molecular formula C15H9N3O5 B5822123 5-(1,3-benzodioxol-5-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

5-(1,3-benzodioxol-5-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

Cat. No. B5822123
M. Wt: 311.25 g/mol
InChI Key: LSXCCXTZKAXEMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1,3-benzodioxol-5-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BODIPY-NO2 and is known for its unique chemical structure and properties. In

Mechanism of Action

The mechanism of action of BODIPY-NO2 involves the reaction of the nitro group with RNS to form a highly fluorescent product. This reaction is specific to RNS and does not occur with other reactive oxygen species (ROS) or reactive carbonyl species (RCS). The fluorescence intensity of BODIPY-NO2 is proportional to the concentration of RNS, making it an excellent tool for detecting RNS in biological systems.
Biochemical and Physiological Effects:
BODIPY-NO2 has been shown to have minimal toxicity and does not affect cell viability or proliferation. This compound has also been shown to be stable under physiological conditions and does not degrade or react with other biomolecules. BODIPY-NO2 has been used in various biological systems, including cells, tissues, and animals, without causing any adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using BODIPY-NO2 in lab experiments are its high sensitivity and specificity for detecting RNS. This compound has been extensively studied and has been shown to have minimal toxicity and excellent stability. However, the limitations of using BODIPY-NO2 are its high cost and the need for specialized equipment for fluorescence detection.

Future Directions

The future directions of BODIPY-NO2 research include its application in the detection of RNS in vivo and its use as a theranostic agent for cancer treatment. The development of BODIPY-NO2-based imaging probes for non-invasive detection of RNS in living organisms is an area of active research. The use of BODIPY-NO2 as a theranostic agent for cancer treatment involves combining its photodynamic therapy properties with imaging capabilities for real-time monitoring of cancer treatment. Other future directions of BODIPY-NO2 research include its application in drug delivery and its use in the development of new diagnostic tools for various diseases.
Conclusion:
In conclusion, BODIPY-NO2 is a unique chemical compound with significant potential in scientific research. Its high sensitivity and specificity for detecting RNS make it an excellent tool for studying various physiological and pathological processes. The synthesis method of BODIPY-NO2 is well-established, and its biochemical and physiological effects have been extensively studied. The future directions of BODIPY-NO2 research include its application in the detection of RNS in vivo, its use as a theranostic agent for cancer treatment, and its application in drug delivery and diagnostic tools for various diseases.

Synthesis Methods

The synthesis of BODIPY-NO2 involves the reaction of 5-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazole with 4-nitrobenzaldehyde in the presence of a catalyst. The resulting compound is a yellowish powder with high purity and stability. The synthesis method of BODIPY-NO2 is well-established and has been extensively studied in scientific research.

Scientific Research Applications

BODIPY-NO2 has been widely used in scientific research due to its unique properties. This compound has been used as a fluorescent probe for detecting reactive nitrogen species (RNS) in biological systems. RNS are known to play a crucial role in various physiological and pathological processes, and their detection is essential for understanding their biological functions. BODIPY-NO2 has also been used as a photosensitizer for photodynamic therapy (PDT) of cancer. PDT is a non-invasive treatment method that involves the use of photosensitizers and light to destroy cancer cells. BODIPY-NO2 has shown promising results in preclinical studies as a photosensitizer for PDT.

properties

IUPAC Name

5-(1,3-benzodioxol-5-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H9N3O5/c19-18(20)11-4-1-9(2-5-11)14-16-15(23-17-14)10-3-6-12-13(7-10)22-8-21-12/h1-7H,8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LSXCCXTZKAXEMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C3=NC(=NO3)C4=CC=C(C=C4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H9N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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